Cas no 1805259-01-1 (4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805259-01-1
• MF: C₉H₆BrClF₂N₂
• MW: 295.511147022247
• CID: 4864298
• Update Time: 2025-05-19

4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H6BrClF2N2/c10-7-3-5(4-11)15-8(9(12)13)6(7)1-2-14/h3,9H,1,4H2
• InChI Key： ZWYRLMMQNQOVPY-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)N=C(C(F)F)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

Professional Introduction to 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1805259-01-1)

4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile, with the CAS number 1805259-01-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core substituted with various functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. The structural configuration of this molecule, particularly the presence of a bromo atom, a chloromethyl group, and a difluoromethyl moiety, contributes to its versatility in drug discovery and development.

The pyridine ring is a fundamental structural motif in many pharmaceuticals due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. In the case of 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile, the substitution pattern enhances its potential as a building block for more complex molecules. The bromo substituent, for instance, can be readily transformed into other functional groups via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the synthesis of heterocyclic compounds.

The chloromethyl group introduces a reactive site for nucleophilic substitution reactions, allowing for further diversification of the molecular structure. This functionality is particularly useful in the construction of peptidomimetics and other bioactive scaffolds. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature can also modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in the development of novel antiviral and anticancer agents derived from pyridine derivatives. The compound 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile has been explored as a precursor in several synthetic routes targeting these therapeutic areas. For instance, researchers have utilized this molecule to synthesize inhibitors of viral proteases and kinases, which are critical enzymes in many pathogenic processes. The combination of bromo and chloromethyl functionalities provides multiple handles for medicinal chemists to modify and optimize lead compounds.

The acetonitrile moiety at the 3-position of the pyridine ring adds another layer of reactivity, enabling further functionalization through nucleophilic addition or condensation reactions. This makes 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile a versatile intermediate for constructing nitrogen-containing heterocycles, which are prevalent in many biologically active compounds. The acetonitrile group can also serve as a protecting group or be converted into other functionalities as needed during synthetic transformations.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that disrupt these interactions, researchers aim to develop novel therapeutic strategies. The structural features of 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile make it an excellent candidate for generating such inhibitors. Its ability to be modified at multiple sites allows for precise tuning of binding properties to specific PPI targets.

The influence of fluorine atoms on drug design cannot be overstated. The presence of two fluorine atoms in this compound not only enhances metabolic stability but also improves oral bioavailability. Fluorinated pyridines have been extensively studied for their potential to increase binding affinity and selectivity. Recent advances in computational chemistry have further facilitated the rational design of fluorinated heterocycles like 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile, enabling researchers to predict and optimize their biological activity more efficiently.

In conclusion, 4-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1805259-01-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As our understanding of drug design principles continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.